2-chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)-4,5-difluorobenzamide

• IUPAC Name: 2-chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)-4,5-difluorobenzamide
• InChI: InChI=1S/C10H7ClF2N2OS/c11-6-4-8(13)7(12)3-5(6)9(16)15-10-14-1-2-17-10/h3-4H,1-2H2,(H,14,15,16)
• InChI Key: DASSEGPWCWTKHY-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=N1)NC(=O)C2=CC(=C(C=C2Cl)F)F
• Molecular Formula: C10H7ClF2N2OS
• Molecular Weight: 276.69 g/mol

Description

2-chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)-4,5-difluorobenzamide is a synthetic organic compound that belongs to the class of thiazole derivatives Thiazoles are five-membered heterocyclic compounds containing both sulfur and nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)-4,5-difluorobenzamide typically involves the reaction of 2-chloro-4,5-difluorobenzoic acid with 2-aminothiazoline under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours to yield the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, eco-friendly methods such as microwave irradiation and solvent-free conditions may be employed to reduce the environmental impact of the production process .

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)-4,5-difluorobenzamide can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The thiazole ring can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction Reactions: The compound can be reduced to form corresponding amines or alcohols using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Common Reagents and Conditions

Substitution: Nucleophiles (amines, thiols), solvents (ethanol, acetonitrile), catalysts (palladium, copper).

Oxidation: Oxidizing agents (hydrogen peroxide, m-chloroperbenzoic acid), solvents (acetonitrile, dichloromethane).

Reduction: Reducing agents (LiAlH4, NaBH4), solvents (ether, tetrahydrofuran).

Major Products

Substitution: Formation of substituted thiazole derivatives.

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Scientific Research Applications

2-chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)-4,5-difluor